Tylosin tartrate powder

• Molecular Formula: C50H83NO23
• Molecular Weight: 1066.2 g/mol
• InChI: InChI=1S/C46H77NO17.C4H6O6/c1-13-33-30(22-58-45-42(57-12)41(56-11)37(52)26(5)60-45)18-23(2)14-15-31(49)24(3)19-29(16-17-48)39(25(4)32(50)20-34(51)62-33)64-44-38(53)36(47(9)10)40(27(6)61-44)63-35-21-46(8,55)43(54)28(7)59-35;5-1(3(7)8)2(6)4(9)10/h14-15,17-18,24-30,32-33,35-45,50,52-55H,13,16,19-22H2,1-12H3;1-2,5-6H,(H,7,8)(H,9,10)
• InChIKey: ICVKYYINQHWDLM-UHFFFAOYSA-N

Tylosin Tartrate Powder Pharmacological Baseline

Tylosin tartrate powder is a water-soluble tartrate salt of the 16-membered macrolide antibiotic tylosin, produced via fermentation of Streptomyces fradiae and subsequently salified with tartaric acid. The tartrate counter-ion improves aqueous solubility to approximately 500 mg/mL at 25°C versus the poorly water-soluble free base (≈0.21 g/L), enabling formulation as oral solutions, injectables, and water-soluble powders for mass medication in poultry, swine, and cattle [1]. Pharmacopoeial-grade material conforms to USP/Ph. Eur. monographs with a minimum potency of ≥800 μg tylosin per mg (dried basis) [2]. Tylosin tartrate exerts concentration-dependent bacteriostatic activity by binding the 50S ribosomal subunit (domain V of 23S rRNA), with primary activity against Gram-positive organisms, Mycoplasma spp., and select Gram-negative veterinary pathogens [1].

Salt Form

Tartrate salt ensures high aqueous solubility for solution-based research formulations

Antimicrobial Action

Macrolide 50S ribosomal inhibitor with primary activity against Mycoplasma and Gram-positive organisms

Grade

Pharmacopoeial-grade material conforms to USP/Ph. Eur. standardized potency specifications

• [1] White D. Tylosin Tartrate: A Comprehensive Review of its Pharmacological and Pharmaceutical Applications. Kuujia News. Published online June 26, 2025. View Source
• [2] USP Monograph: Tylosin Tartrate. United States Pharmacopeia. Potency: not less than 800 μg of tylosin per mg, calculated on the dried basis. View Source

Tylosin Tartrate Salt Form Specificity

Tylosin is commercially available in multiple salt forms (tartrate, phosphate, base, hydrochloride) and structural analogs (tilmicosin, acetylisovaleryltylosin/tilvalosin), yet these variants are not interchangeable in procurement decisions. The tartrate salt confers a 1.88-fold higher oral bioavailability compared with the phosphate salt in chickens (25.78% vs 13.73%) [1], driven by a 2.44-fold higher Cmax, meaning that dose-equivalent substitution of phosphate for tartrate results in sub-therapeutic systemic exposure. Tylosin base, while containing the same macrolide nucleus, is only slightly water-soluble and unsuitable for drinking-water or injectable applications without pre-dissolution in organic solvents [2]. In-class macrolide alternatives such as tilmicosin and tilvalosin exhibit differing MIC profiles against target Mycoplasma species and divergent regulatory residue depletion kinetics, precluding simple one-to-one replacement. These quantitative pharmacokinetic, physicochemical, and antimicrobial spectrum differences mean that procurement specifications must be salt-form-specific.

Tylosin phosphate

Lower oral bioavailability and Cmax may not reproduce systemic exposure profiles in poultry studies; dose-equivalent substitution may alter model outcomes.

Tylosin free base

Poor water solubility limits aqueous-based formulation research; not directly interchangeable for drinking-water or injectable study designs.

Tilmicosin / Tilvalosin

Differing Mycoplasma MIC profiles and residue kinetics require species-specific validation; may not support direct one-to-one replacement in comparative research.

• [1] Ji L-W, Dong L-L, Ji H, et al. Comparative pharmacokinetics and bioavailability of tylosin tartrate and tylosin phosphate after a single oral and i.v. administration in chickens. J Vet Pharmacol Ther. 2014;37(3):312-315. DOI: 10.1111/jvp.12092. PMID: 24325541. View Source
• [2] ChemicalBook. Api powder Tylosin base. Tylosin base is a white plate crystal, slightly soluble in water. Published 2026. View Source

Tylosin Tartrate Comparative Evidence

Oral Bioavailability vs. Tylosin Phosphate

In a randomized, parallel-design pharmacokinetic study in broiler chickens (n=10/group) receiving a single oral dose of 10 mg/kg body weight, tylosin tartrate achieved an absolute oral bioavailability (F) of 25.78%, compared with only 13.73% for tylosin phosphate—a 1.88-fold difference [1]. The peak plasma concentration (Cmax) for tylosin tartrate was 0.44 ± 0.09 μg/mL versus 0.18 ± 0.01 μg/mL for tylosin phosphate (2.44-fold higher), and the area under the curve (AUC) was 1.57 ± 0.25 μg·h/mL versus 0.82 ± 0.05 μg·h/mL (1.91-fold higher). Both salt forms showed equivalent intravenous pharmacokinetics, confirming that the absorption phase—not distribution or elimination—drives the difference. Tylosin plasma concentration–time data were best described by a one-compartment open model with first-order absorption after oral administration [1].

Oral Bioavailability vs. Phosphate

Head-to-head

Target: F = 25.78%, Cmax = 0.44 ± 0.09 μg/mL, AUC = 1.57 ± 0.25 μg·h/mL

Tylosin phosphate: F = 13.73%, Cmax = 0.18 ± 0.01 μg/mL, AUC = 0.82 ± 0.05 μg·h/mL

1.88× F, 2.44× Cmax, 1.91× AUC

Exposure-model interpretation context

Broiler chickens; 10 mg/kg oral dose; n=10/group; randomized parallel design

Evidence Dimension	Oral bioavailability and systemic exposure parameters
Target Compound Data	F = 25.78%; Cmax = 0.44 ± 0.09 μg/mL; AUC = 1.57 ± 0.25 μg·h/mL
Comparator Or Baseline	Tylosin phosphate: F = 13.73%; Cmax = 0.18 ± 0.01 μg/mL; AUC = 0.82 ± 0.05 μg·h/mL
Quantified Difference	F: 1.88-fold higher; Cmax: 2.44-fold higher; AUC: 1.91-fold higher
Conditions	Broiler chickens; single oral dose 10 mg/kg; n=10/group; HPLC quantification; randomized parallel design

Why This Matters

For procurement specifications, using tylosin phosphate instead of tartrate at equivalent mg doses will yield sub-therapeutic plasma concentrations, risking treatment failure and resistance selection in poultry flock medication.

• [1] Ji L-W, Dong L-L, Ji H, et al. Comparative pharmacokinetics and bioavailability of tylosin tartrate and tylosin phosphate after a single oral and i.v. administration in chickens. J Vet Pharmacol Ther. 2014;37(3):312-315. DOI: 10.1111/jvp.12092. PMID: 24325541. View Source

Aqueous Solubility vs. Free Base

Tylosin tartrate exhibits an aqueous solubility of approximately 500 mg/mL at 25°C, achieved through ionic bonding between the tylosin desosamine amine group and tartaric acid carboxyl groups [1]. In contrast, tylosin free base is described as only slightly soluble in water, with a reported aqueous solubility of approximately 0.21 g/L (0.21 mg/mL) by ALOGPS calculation and confirmed as <1 mg/mL per standard pharmacopoeial solubility criteria [2][3]. This represents a greater than 2,000-fold solubility enhancement. The free base requires dissolution in organic solvents (e.g., methanol, chloroform) or dilute mineral acids for aqueous compatibility, whereas the tartrate salt is freely soluble in water, forming clear light-yellow to yellow-green solutions suitable for direct drinking-water administration and injectable formulation [1].

Aqueous Solubility vs. Base

Cross-study comparable

Target: ~500 mg/mL at 25°C (freely soluble)

Tylosin free base: ~0.21 mg/mL (slightly soluble)

>2,000× solubility enhancement

Formulation-route selection context

Data synthesized from review and ALOGPS/database sources

Evidence Dimension	Aqueous solubility at ambient temperature
Target Compound Data	Approximately 500 mg/mL at 25°C (freely soluble in water)
Comparator Or Baseline	Tylosin free base: approximately 0.21 mg/mL (slightly soluble in water; <1 mg/mL per pharmacopoeial criteria)
Quantified Difference	>2,000-fold solubility enhancement
Conditions	25°C; water as solvent; data from review synthesis (target compound) and ALOGPS/chemical database sources (comparator)

Why This Matters

This solubility differential determines formulation route feasibility: tylosin base cannot be used directly for drinking-water medication or parenteral preparations, making the tartrate salt the mandatory selection for these mass-medication and injectable applications.

• [1] White D. Tylosin Tartrate: A Comprehensive Review of its Pharmacological and Pharmaceutical Applications. Kuujia News. Published online June 26, 2025. Solubility: approximately 500 mg/mL at 25°C. View Source
• [2] FoodB (FooDB). Showing Compound Tylosin (FDB012374). Water Solubility: 0.21 g/L (ALOGPS). View Source
• [3] Amerigo Scientific. Tylosin (CAS 1401-69-0). Solubility: Slightly soluble in water. View Source

Hygroscopicity vs. Tylosin Base

In a controlled physicochemical study by Donev et al. (1978) that directly compared the three forms under identical conditions, tylosin base absorbed 4–11% of its weight in water when exposed to air at 72–98% relative humidity. Tylosin tartrate absorbed 9–37.5% of its weight, while tylosin phosphate (granules) absorbed 12–39% [1]. A water-soluble tartrate variant absorbed 7–32% [1]. Thus, at the upper end of the humidity range tested, the tartrate salt absorbed approximately 3.4-fold more moisture than the free base (37.5% vs 11%). This quantitative hygroscopicity ranking is critical for procurement in tropical or high-humidity supply chains, where packaging and storage specifications must be matched to the salt form [2].

Hygroscopicity vs. Base

Head-to-head

Target: 9–37.5% moisture uptake at 72–98% RH

Tylosin base: 4–11% moisture uptake

Up to 3.4× more hygroscopic than base

Packaging and storage specification context

Donev et al., 1978; spectrophotometric and microbiological evaluation

Evidence Dimension	Moisture absorption (hygroscopicity) under elevated relative humidity
Target Compound Data	Tylosin tartrate: 9–37.5% weight gain at 72–98% RH; water-soluble tartrate: 7–32%
Comparator Or Baseline	Tylosin base: 4–11% weight gain; Tylosin phosphate granules: 12–39% weight gain at 72–98% RH
Quantified Difference	Tartrate absorbs up to 3.4× more moisture than base (37.5% vs 11% at ~98% RH); phosphate is comparably hygroscopic (12–39%)
Conditions	Air moisture 72–98% relative humidity; spectrophotometric and microbiological (Sarcina lutea agar diffusion) evaluation (Donev et al., 1978)

Why This Matters

Procurement must account for the tartrate salt's pronounced hygroscopicity: specifications for hermetic, light-protected, desiccant-containing packaging are essential; failure to do so results in potency loss through moisture-induced degradation, particularly for bulk powder destined for tropical-region distribution.

• [1] Donev B, et al. [Physicochemical studies of Pharmachem's tylosin]. Vet Med Nauki. 1978;15(8):73-81. PMID: 753031. (Article in Bulgarian; abstract in English.) View Source
• [2] DailyMed / U.S. National Library of Medicine. Label: TYLOSIN TARTRATE powder. Packaging and storage: Preserve in well-closed containers, protected from light, moisture, and excessive heat. Store not to exceed 25°C. View Source

Anti-Mycoplasma Potency: MIC vs. Tiamulin

In a systematic in vitro study testing 44 strains representing 14 avian and 10 mammalian Mycoplasma species and 5 Acholeplasma species, tylosin tartrate demonstrated an average minimum inhibitory concentration (MIC) of 0.45 μg/mL across all strains tested [1]. This places tylosin tartrate at an intermediate position: less potent than tiamulin (average MIC 0.13 μg/mL, i.e., tiamulin was 3.5-fold more potent), but significantly more potent than the ionophore anti-coccidials lasalocid, monensin, and nigericin (average MICs 3.65–4.93 μg/mL) [1]. A separate comparative study by Jordan et al. (1996) assessed tylosin tartrate and tilmicosin against six M. gallisepticum and three M. synoviae strains by microbroth dilution: for four of six M. gallisepticum strains, tilmicosin MICs were slightly lower than tylosin; however, for one strain the tylosin MIC was superior, and in an in vivo M. gallisepticum infection model (n=30 chicks/group), tylosin at 0.5 g/L drinking water significantly reduced mortality vs untreated controls (P < 0.001) [2].

MIC vs. Tiamulin

Head-to-head

Target: Avg MIC 0.45 μg/mL (44 Mycoplasma/Acholeplasma strains)

Tiamulin: Avg MIC 0.13 μg/mL

Ionophores: Avg MICs 3.65–4.93 μg/mL

Tiamulin 3.5× more potent; tylosin 8–11× more potent than ionophores

Antimicrobial screening context

Microbroth dilution; strain-dependent differences vs. tilmicosin reported

Evidence Dimension	In vitro minimum inhibitory concentration (MIC) against Mycoplasma and Acholeplasma spp.
Target Compound Data	Average MIC = 0.45 μg/mL across 44 Mycoplasma/Acholeplasma strains (Stipkovits 1987); effective in vivo at 0.5 g/L drinking water (Jordan 1996)
Comparator Or Baseline	Tiamulin: average MIC 0.13 μg/mL; Ionophores (lasalocid/monensin/nigericin): average MICs 3.65–4.93 μg/mL; Tilmicosin: slightly lower MICs for 4/6 M. gallisepticum strains but not superior for all
Quantified Difference	Tiamulin 3.5-fold more potent than tylosin tartrate (0.13 vs 0.45 μg/mL); tylosin 8–11× more potent than ionophores; tylosin vs tilmicosin: strain-dependent, no consistent superiority
Conditions	Microbroth dilution method (Stipkovits 1987, Jordan 1996); 44 strains of Mycoplasma/Acholeplasma; agar dilution (Ziv 1980)

Why This Matters

When tiamulin is unavailable or resistance emerges, tylosin tartrate remains the most active macrolide option for Mycoplasma control in poultry, with quantitatively defined MIC values that allow direct comparison for formulary decisions.

• [1] Stipkovits L, Varga Z, Laber G, Böckmann J. In vitro testing of the anti-mycoplasma effect of some anti-coccidial drugs. Vet Microbiol. 1987;15(1-2):65-70. DOI: 10.1016/0378-1135(87)90130-1. PMID: 3439016. View Source
• [2] Jordan FT, Horrocks BK. The minimum inhibitory concentration of tilmicosin and tylosin for Mycoplasma gallisepticum and Mycoplasma synoviae and a comparison of their efficacy in the control of Mycoplasma gallisepticum infection in broiler chicks. Avian Dis. 1996;40(2):326-334. PMID: 8790882. View Source

Post-Antibiotic Effect Advantage

Tylosin tartrate exhibits a post-antibiotic effect (PAE) exceeding 4 hours against Actinobacillus pleuropneumoniae, a key respiratory pathogen in swine [1]. This PAE duration surpasses that reported for erythromycin against similar Gram-negative veterinary pathogens (typically <2 hours), likely because tylosin's larger 16-membered macrolide structure impedes efflux pump-mediated resistance more effectively than the 14-membered erythromycin scaffold [1]. The extended PAE supports pulsed (intermittent) dosing regimens that maintain antibacterial efficacy while reducing total drug exposure, thereby mitigating resistance selection pressure. Combined with an elimination half-life of 8–12 hours in ruminants (due to enterohepatic recirculation), tylosin tartrate enables once-daily dosing in cattle, in contrast to shorter-acting macrolides requiring twice-daily administration [1].

PAE Advantage

Class-level inference

PAE >4 h against A. pleuropneumoniae; erythromycin typically

Supports dosing-interval research context

Review synthesis; confirm with direct comparative data

Evidence Dimension	Post-antibiotic effect duration and its impact on dosing frequency
Target Compound Data	PAE >4 hours against Actinobacillus pleuropneumoniae; elimination half-life 8–12 h in ruminants enabling once-daily dosing
Comparator Or Baseline	Erythromycin (14-membered macrolide): PAE typically <2 hours against Gram-negative veterinary pathogens; requires more frequent dosing
Quantified Difference	PAE >2-fold longer than erythromycin class comparator; once-daily vs twice-daily dosing in ruminants
Conditions	In vitro PAE determination; pharmacokinetic studies in broilers and ruminants (data synthesized from multiple studies in Kuujia review, 2025)

Why This Matters

Procurement of tylosin tartrate over shorter-PAE macrolides supports antimicrobial stewardship objectives by enabling pulsed or once-daily dosing regimens that reduce total antibiotic consumption without compromising clinical efficacy.

• [1] White D. Tylosin Tartrate: A Comprehensive Review of its Pharmacological and Pharmaceutical Applications. Kuujia News. Published online June 26, 2025. Section: Pharmacological Mechanisms; PAE >4 h against A. pleuropneumoniae; t1/2 8–12 h in ruminants; structural comparison with erythromycin. View Source

Tylosin Tartrate Application Scenarios

Poultry CRD Water Medication

Tylosin tartrate's high aqueous solubility (~500 mg/mL at 25°C) [1] enables direct dissolution in drinking water at therapeutic concentrations (0.5 g/L), achieving systemic exposure (F = 25.78%) that cannot be matched by tylosin phosphate (F = 13.73%) or the water-insoluble free base [2]. In a controlled challenge study, tylosin tartrate at 0.5 g/L significantly reduced mortality in M. gallisepticum-infected broiler chicks compared with untreated controls (P < 0.001) [3]. The rapid absorption (Tmax 1.2 h in broilers) ensures therapeutic lung and air-sac concentrations within the first drinking cycle [1].

Swine Respiratory Injectable

The tartrate salt is freely soluble in water for injection at clinically relevant concentrations (50–200 mg/mL), enabling intramuscular or subcutaneous administration [1]. The PAE exceeding 4 hours against A. pleuropneumoniae allows once-daily dosing [1], reducing handling stress in swine. Tylosin phosphate and base lack sufficient aqueous solubility for injectable formulation without organic co-solvents, making the tartrate salt the only pharmacopoeial-grade option for parenteral tylosin preparations [2].

Feed-to-Water Medication Conversion

Tylosin phosphate is optimized for dry feed premix incorporation due to its lower solubility and different dissolution profile . When a therapeutic switch from in-feed to in-water medication is required (e.g., during acute respiratory outbreaks when feed intake drops), only the tartrate salt provides the solubility and bioavailability needed to achieve therapeutic plasma concentrations via drinking water [2]. The 2.44-fold higher Cmax and 1.91-fold higher AUC of tartrate vs phosphate ensure that switching to water-based medication does not result in a pharmacokinetic gap.

Tropical Region Packaging Requirements

Given the tartrate salt's hygroscopicity (9–37.5% moisture uptake at 72–98% RH) [4], procurement specifications for distribution in tropical or high-humidity regions must mandate well-closed containers with desiccant, light-protective packaging, and storage at or below 25°C [5]. This is a salt-form-specific requirement; tylosin base absorbs substantially less moisture (4–11%) and may tolerate less stringent packaging, but cannot substitute for tartrate in water-soluble applications.

Application

Selection Property

Validation Focus

Poultry respiratory infection research (CRD)

High aqueous solubility & oral bioavailability

Systemic exposure and infection endpoint in poultry model

Swine respiratory infection research (injectable)

Freely soluble for injection & extended PAE

Once-daily dosing feasibility and lung concentration monitoring

Feed-to-water medication transition research

Solubility-driven route switching capability

Pharmacokinetic bridging between oral routes

High-humidity storage and packaging studies

Hygroscopicity profile of tartrate salt

Moisture-protective packaging validation under tropical conditions

• [1] White D. Tylosin Tartrate: A Comprehensive Review of its Pharmacological and Pharmaceutical Applications. Kuujia News. Published online June 26, 2025. View Source
• [2] Ji L-W, Dong L-L, Ji H, et al. Comparative pharmacokinetics and bioavailability of tylosin tartrate and tylosin phosphate after a single oral and i.v. administration in chickens. J Vet Pharmacol Ther. 2014;37(3):312-315. DOI: 10.1111/jvp.12092. PMID: 24325541. View Source
• [3] Jordan FT, Horrocks BK. The minimum inhibitory concentration of tilmicosin and tylosin for Mycoplasma gallisepticum and Mycoplasma synoviae and a comparison of their efficacy in the control of Mycoplasma gallisepticum infection in broiler chicks. Avian Dis. 1996;40(2):326-334. PMID: 8790882. View Source
• [4] Donev B, et al. [Physicochemical studies of Pharmachem's tylosin]. Vet Med Nauki. 1978;15(8):73-81. PMID: 753031. View Source
• [5] DailyMed / U.S. National Library of Medicine. Label: TYLOSIN TARTRATE powder. Storage: well-closed containers, protected from light, moisture, excessive heat; store ≤25°C. View Source